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methoxyphenyl)acetonitrile

Cat. No.: B1523286 Get Quote

An In-depth Technical Guide to the Safe Handling of (4-Bromo-2-methoxyphenyl)acetonitrile

Introduction: A Proactive Approach to Chemical
Safety
In the landscape of drug discovery and chemical synthesis, the introduction of novel reagents

is a constant. (4-Bromo-2-methoxyphenyl)acetonitrile (CAS No. 858523-37-2) is a

substituted phenylacetonitrile, a class of compounds valuable as building blocks in medicinal

chemistry.[1] However, its specific toxicological and safety data are not extensively

documented. This guide adopts a proactive, first-principles approach to safety, deriving

handling protocols from an analysis of its core chemical functionalities: the aromatic bromide

and, most critically, the nitrile group.

The presence of the cyano (-C≡N) group necessitates that this compound be handled with the

utmost care, assuming a high degree of toxicity analogous to other organic nitriles.[2] The

toxicity of nitriles often stems from their potential to metabolically release cyanide ions, potent

inhibitors of cellular respiration.[3] This document provides a comprehensive framework for

researchers, scientists, and drug development professionals to manage the risks associated

with (4-Bromo-2-methoxyphenyl)acetonitrile, ensuring a safe laboratory environment.

Section 1: Hazard Assessment & Classification
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Due to the limited specific data for (4-Bromo-2-methoxyphenyl)acetonitrile, its hazard profile

is inferred from structurally related compounds, such as other toxic liquid nitriles and

brominated aromatics.[4][5][6] The primary hazards are associated with acute toxicity via

multiple routes of exposure and potential irritation.

Inferred GHS Classification
The Globally Harmonized System (GHS) classification is extrapolated from analogs. It should

be treated, at a minimum, as meeting the criteria outlined below.

Hazard Class Category
Hazard
Statement

Signal Word Pictogram

Acute Toxicity,

Oral
Category 3

H301: Toxic if

swallowed.[5][7]

[8]

Danger
GHS06 (Skull

and Crossbones)

Acute Toxicity,

Dermal
Category 3

H311: Toxic in

contact with skin.
Danger

GHS06 (Skull

and Crossbones)

Acute Toxicity,

Inhalation
Category 3

H331: Toxic if

inhaled.
Danger

GHS06 (Skull

and Crossbones)

Skin

Corrosion/Irritatio

n

Category 2

H315: Causes

skin irritation.[9]

[10]

Warning

GHS07

(Exclamation

Mark)

Serious Eye

Damage/Irritation
Category 2

H319: Causes

serious eye

irritation.[9][10]

Warning

GHS07

(Exclamation

Mark)

Specific Target

Organ Toxicity
Category 3

H335: May

cause respiratory

irritation.[9][10]

Warning

GHS07

(Exclamation

Mark)

Section 2: Engineering Controls & Personal
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A multi-layered approach to containment, combining engineering controls and PPE, is

mandatory to prevent exposure.

Mandatory Engineering Controls
The causality behind these controls is the prevention of aerosol and vapor inhalation, which is

a primary exposure route for toxic nitriles.

Chemical Fume Hood: All manipulations of (4-Bromo-2-methoxyphenyl)acetonitrile,

including weighing, transferring, and reaction setup, must be performed inside a certified

chemical fume hood with a demonstrated face velocity of 80-120 feet per minute (fpm).[9]

This is the primary barrier to prevent systemic exposure via inhalation.

Safety Shower & Eyewash Station: Must be readily accessible and tested regularly.

Immediate access is critical for decontamination in the event of a significant splash or spill.

[11]

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected for chemical resistance and worn correctly

at all times.

Hand Protection: Use chemically resistant gloves. Nitrile gloves are a common choice, but it

is crucial to consult the manufacturer's compatibility data. For extended operations or when

handling larger quantities, consider double-gloving. Always inspect gloves for tears or

pinholes before use.

Eye and Face Protection: Chemical safety goggles are mandatory.[12] When there is a risk

of splashing, a full-face shield must be worn in addition to goggles.[8]

Skin and Body Protection: A buttoned, long-sleeved laboratory coat is required. For

procedures with a higher risk of splashing, a chemically resistant apron should be worn over

the lab coat.[13]

Respiratory Protection: Not typically required when all work is conducted within a certified

fume hood. However, for emergency situations like a large spill, a full-face respirator with a

combination filter for organic vapors and particulates (e.g., Type ABEK) is necessary.[8]
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PPE Donning Sequence

PPE Doffing Sequence

1. Lab Coat 2. Goggles & Face Shield 3. Gloves (over cuffs)

1. Gloves (turn inside out) 2. Face Shield & Goggles 3. Lab Coat

Click to download full resolution via product page

Figure 1. Correct sequence for donning and doffing PPE.

Section 3: Standard Operating Procedures (SOPs)
Adherence to strict protocols is essential for minimizing risk during routine laboratory

operations.

Protocol for Weighing and Transfer
Preparation: Designate a specific area within the fume hood for handling the compound.

Ensure all necessary equipment (spatulas, weigh paper, secondary containers) is present.

Tare Container: Place a tared, sealed container on the balance inside the fume hood.

Aliquot Transfer: Carefully transfer the required amount of (4-Bromo-2-
methoxyphenyl)acetonitrile to the container, minimizing the creation of dust or aerosols.

Seal and Clean: Securely close the container. Decontaminate the spatula and any affected

surfaces with an appropriate solvent (e.g., isopropanol) and wipe, disposing of the wipes as

hazardous waste.

Transport: Use a secondary container when transporting the chemical within the laboratory.

Storage Requirements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1523286?utm_src=pdf-body-img
https://www.benchchem.com/product/b1523286?utm_src=pdf-body
https://www.benchchem.com/product/b1523286?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1523286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper storage is crucial to prevent degradation, reaction, and accidental exposure.

Location: Store in a cool, dry, well-ventilated area designated for toxic chemicals.

Security: The storage location must be locked and accessible only to authorized personnel.

[5][9]

Container: Keep the container tightly closed to prevent the escape of vapors.[14]

Incompatibilities: Segregate from strong oxidizing agents, strong acids, strong bases, and

strong reducing agents.[6][12] Contact with strong acids is particularly hazardous as it can

lead to the liberation of highly toxic hydrogen cyanide gas.[15]

Section 4: Emergency Response
Immediate and correct response to an emergency can significantly mitigate harm.

Spill Response Protocol
Evacuate: Immediately alert others in the area and evacuate the immediate vicinity.

Ventilate: Ensure the fume hood is operating. If the spill is large and outside a hood, close

the door to the lab and prevent entry.

Assess and Equip: For small spills within a fume hood, trained personnel wearing full PPE

(double gloves, goggles, face shield, lab coat) can proceed. For larger spills, contact the

institution's environmental health and safety (EHS) department immediately.

Contain: Cover the spill with an inert absorbent material like vermiculite, sand, or earth. Do

not use combustible materials like paper towels.

Collect: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste.

Decontaminate: Clean the spill area with soap and water, followed by a solvent rinse. Collect

all cleaning materials for hazardous waste disposal.
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Spill Occurs

Alert others.
Evacuate area.

Is spill contained
in a fume hood?

Is spill minor
(<100 mL)?

Yes

Call EHS.
Prevent Entry.

No

No

Don Full PPE
(incl. respirator if needed)

Yes

Contain with inert absorbent.
Collect for disposal.

Decontaminate area.

Procedure Complete

Click to download full resolution via product page

Figure 2. Decision workflow for chemical spill response.
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First Aid Measures
Immediate medical attention is required for any suspected exposure. Show the Safety Data

Sheet (or this guide) to the attending physician.

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting.[6] Immediately call

a Poison Control Center or physician.[5][9]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If

breathing has stopped, perform artificial respiration. Seek immediate medical attention.[11]

Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of soap

and water for at least 15 minutes.[9][11] Seek immediate medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes.[9] Seek immediate medical

attention.

Section 5: Waste Disposal
Chemical waste must be handled in accordance with institutional, local, and national

regulations.

Containerization: All waste containing (4-Bromo-2-methoxyphenyl)acetonitrile, including

contaminated absorbents and disposable PPE, must be collected in a dedicated, clearly

labeled, and sealed hazardous waste container.[9]

Environmental Precaution: Do not allow the material to enter drains or the environment.[4]

Disposal: Arrange for pickup and disposal by a licensed hazardous waste contractor.

Section 6: Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC221861000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC173760250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14317~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2004:56:28~~3-Methoxyphenylacetonitrile~~
https://www.cdc.gov/niosh/npg/firstaid.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14317~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2004:56:28~~3-Methoxyphenylacetonitrile~~
https://www.cdc.gov/niosh/npg/firstaid.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14317~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2004:56:28~~3-Methoxyphenylacetonitrile~~
https://www.benchchem.com/product/b1523286?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14317~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2004:56:28~~3-Methoxyphenylacetonitrile~~
https://www.fishersci.com/store/msds?partNumber=AAA17548&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1523286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 858523-37-2 [1]

Molecular Formula C₉H₈BrNO [1]

Molecular Weight 226.07 g/mol [1]

Appearance
Data not available (likely a

solid, based on analogs)
-

Melting Point

Data not available (analog (2-

Methoxyphenyl)acetonitrile:

65-69 °C)

[12]

Boiling Point

Data not available (analog (2-

Methoxyphenyl)acetonitrile:

143 °C @ 15 mmHg)

[12]

Solubility Likely insoluble in water [9]

Conclusion
While (4-Bromo-2-methoxyphenyl)acetonitrile is a valuable synthetic intermediate, its

potential for high toxicity requires a commensurate level of caution. By understanding the risks

derived from its chemical structure, implementing robust engineering controls, consistently

using appropriate PPE, and adhering to strict handling and emergency protocols, researchers

can work with this compound safely and effectively. The principles and procedures outlined in

this guide provide the necessary framework to achieve that goal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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